Cas no 1261999-13-6 ([1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)-)

• Product Name: [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)-
• CAS No: 1261999-13-6
• MF: C₁₄H₈F₃NO₂
• MW: 279.214034080505
• MDL: MFCD18314515
• CID: 2768483
• Update Time: 2025-10-28

[1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)-

• MDL： MFCD18314515
• Inchi： 1S/C14H8F3NO2/c15-14(16,17)20-13-3-1-2-10(7-13)11-4-9(8-18)5-12(19)6-11/h1-7,19H
• InChI Key： BUZIVJJYJMXHBY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC(F)(F)F)=C2)=CC(O)=CC(C#N)=C1

Additional information on [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)-

Comprehensive Overview of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)- (CAS No. 1261999-13-6)

The compound [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)- (CAS No. 1261999-13-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including a biphenyl backbone, a cyano group, and a trifluoromethoxy substituent, make it a versatile intermediate for synthesizing advanced functional materials and bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and high-performance materials.

One of the most intriguing aspects of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)- is its role in drug discovery. The presence of the hydroxy and trifluoromethoxy groups enhances its ability to interact with biological targets, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. Recent studies have highlighted its potential in addressing unmet medical needs, such as targeting inflammatory pathways or neurodegenerative diseases. This aligns with the growing demand for innovative therapeutic agents in the pharmaceutical industry, a topic frequently searched by professionals and academics alike.

In addition to its pharmaceutical applications, [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)- is also being investigated for its utility in agrochemical formulations. The trifluoromethoxy group, known for its lipophilicity and metabolic stability, can improve the efficacy of pesticides or herbicides. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for environmentally friendly crop protection solutions. Searches for "green agrochemicals" and "advanced pesticide intermediates" have surged in recent years, reflecting this trend.

From a material science perspective, the compound's biphenyl core and cyano functionality offer opportunities for developing organic electronic materials. Its potential use in OLEDs (organic light-emitting diodes) or photovoltaic devices is an area of active research, as scientists seek to optimize energy efficiency and device performance. This ties into the broader conversation around renewable energy technologies, a hot topic in both academic and industrial circles.

The synthesis and characterization of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)- require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to ensure purity and structural integrity. Quality control is critical, especially when the compound is intended for high-value applications. This underscores the importance of reliable chemical suppliers and analytical testing services, which are frequently searched terms among procurement specialists and R&D teams.

As the scientific community continues to explore the potential of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)-, its commercial availability and scalability remain key considerations. Manufacturers are investing in cost-effective synthesis routes to meet the growing demand from various industries. Discussions around scalable chemical production and process optimization are prevalent in online forums and professional networks, highlighting the compound's industrial relevance.

In summary, [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-3'-(trifluoromethoxy)- (CAS No. 1261999-13-6) represents a multifaceted compound with promising applications across multiple sectors. Its unique chemical properties align with contemporary research priorities, such as drug development, sustainable agriculture, and advanced materials. For researchers and industry stakeholders, understanding its potential and limitations is essential for leveraging its full capabilities in innovative projects.